2-Methyl-2-phenylpentan-3-amine
Overview
Description
2-Methyl-2-phenylpentan-3-amine is a chemical compound with the molecular formula C12H19N . It has a molecular weight of 177.29 .
Molecular Structure Analysis
The molecular structure of this compound consists of a pentane chain with a methyl and a phenyl group attached to the second carbon and an amine group attached to the third carbon .Scientific Research Applications
Metabolic Fate and Toxicity
Research on compounds similar to 2-Methyl-2-phenylpentan-3-amine often focuses on their metabolic fate and potential toxicity. For instance, studies on 2-Methylpropene (isobutene) explore its metabolism to primary metabolites like 2-methyl-1,2-epoxypropane (MEP) by liver tissue, indicating the importance of metabolic activation and detoxification processes in determining compound toxicity (Cornet & Rogiers, 1997). These findings highlight the critical balance between formation and detoxification, relevant to the study of similar compounds.
Chemical Reactions and Catalysis
The selective catalytic reduction of aromatic nitro compounds to aromatic amines, isocyanates, carbamates, and ureas using carbon monoxide has been a subject of intense investigation. This area of research is crucial for understanding how compounds like this compound could be synthesized or modified for various applications, indicating the wide range of potential chemical transformations and applications in synthetic organic chemistry (Tafesh & Weiguny, 1996).
Environmental and Health Implications
The degradation of nitrogen-containing hazardous compounds, including amines, through advanced oxidation processes highlights the environmental and health implications of these substances. This research area is critical for understanding the potential impact of compounds like this compound on the environment and human health, emphasizing the need for effective degradation and detoxification strategies (Bhat & Gogate, 2021).
Safety and Hazards
Mechanism of Action
Target of Action
Amines often interact with various receptors in the body, including neurotransmitter receptors in the brain. They can act as agonists or antagonists, mimicking or blocking the action of naturally occurring neurotransmitters .
Mode of Action
Amines can bind to their target receptors and cause a conformational change, which can either activate or inhibit the receptor’s function .
Biochemical Pathways
Amines can be involved in various biochemical pathways. For example, they can act as substrates for enzymes, participate in signal transduction pathways, or be metabolized into other compounds .
Pharmacokinetics
The absorption, distribution, metabolism, and excretion (ADME) of amines can vary widely depending on their chemical structure. They can be absorbed through various routes, distributed throughout the body, metabolized by enzymes, and excreted through the kidneys .
Result of Action
The effects of amines can range from changes in cellular function to alterations in behavior and cognition, depending on the specific target and mode of action .
Action Environment
The action of amines can be influenced by various environmental factors, including pH, temperature, and the presence of other compounds. These factors can affect the stability of the amine, its ability to reach its target, and its interactions with its target .
properties
IUPAC Name |
2-methyl-2-phenylpentan-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N/c1-4-11(13)12(2,3)10-8-6-5-7-9-10/h5-9,11H,4,13H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAANWISRRVHSLH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(C)(C)C1=CC=CC=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1341757-90-1 | |
Record name | 2-methyl-2-phenylpentan-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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